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Compound of Interest

Compound Name: Hexamethylbenzene-d18

Cat. No.: B3031523

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
applications of Hexamethylbenzene-d18 (Perdeuterated Hexamethylbenzene), a crucial
isotopically labeled compound for advanced scientific research. This document is intended for
researchers, scientists, and professionals in drug development and related fields.

Core Chemical Properties

Hexamethylbenzene-d18, with the chemical formula Cs(CD3)s, is the deuterated analog of
hexamethylbenzene. The substitution of protium with deuterium atoms imparts a higher
molecular weight and distinct spectroscopic properties, making it an invaluable tool in various
analytical and research applications.

Quantitative Data Summary

The key physical and chemical properties of Hexamethylbenzene-d18 are summarized in the
table below, with data for non-deuterated hexamethylbenzene provided for comparison.
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Property

Hexamethylbenzene-d18

Hexamethylbenzene (for
comparison)

Molecular Formula

Ce(CD3)6[1]

Ce(CH3)6[2]

Molecular Weight 180.38 g/mol [1] 162.27 g/mol [2]
CAS Number 4342-40-9[1] 87-85-4[2]
Melting Point 165-167 °C[3] 164-166 °C[2]
Boiling Point Not explicitly available 264 °C[2]
Density Not explicitly available 1.063 g/cm3[4]
White to off-white ) )
Appearance ] ) White crystalline powder[4]
solid/crystalline powder[5]
Insoluble in water; soluble in Insoluble in water; soluble in
Solubility organic solvents like benzene organic solvents including

and ethanol.[4] benzene and ethanol.[4]

Isotopic Purity =98 atom % DJ[3] Not applicable

Synthesis of Hexamethylbenzene-d18

The synthesis of Hexamethylbenzene-d18 can be adapted from established methods for its
non-deuterated counterpart, primarily through the reaction of a phenolic compound with a
deuterated methyl source. A common and effective method involves the use of deuterated
methanol (methanol-d4) in the presence of a catalyst.

Experimental Protocol: Synthesis from Phenol and
Methanol-d4

This protocol is an adaptation of a known procedure for the synthesis of hexamethylbenzene.

[6]
Materials:

e Phenol
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e Methanol-d4 (CDsOD)
o Activated alumina catalyst

Procedure:

A solution of phenol in methanol-d4 is prepared.

e The solution is passed over an activated alumina catalyst heated to a high temperature (e.g.,
530 °C).[6]

e The product is collected from the reaction outflow.

e The crude product is then purified, typically by recrystallization from a suitable solvent such
as ethanol or benzene, to yield crystalline Hexamethylbenzene-d18.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3031523#hexamethylbenzene-d18-chemical-
properties-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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